Cas no 54814-17-4 (5-chloro-2,2-dimethylpent-4-enal)

5-chloro-2,2-dimethylpent-4-enal structure
54814-17-4 structure
Product Name:5-chloro-2,2-dimethylpent-4-enal
CAS No:54814-17-4
MF:C7H11ClO
MW:146.614641427994
CID:353605
PubChem ID:122358798
Update Time:2025-04-19

5-chloro-2,2-dimethylpent-4-enal Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenal, 5-chloro-2,2-dimethyl-
    • 5-chloro-2,2-dimethylpent-4-enal
    • 54814-17-4
    • DTXSID10787951
    • Inchi: 1S/C7H11ClO/c1-7(2,6-9)4-3-5-8/h3,5-6H,4H2,1-2H3
    • InChI Key: KWNOHEKURSJAFX-UHFFFAOYSA-N
    • SMILES: ClC=CCC(C=O)(C)C

Computed Properties

  • Exact Mass: 146.04993
  • Monoisotopic Mass: 146.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

5-chloro-2,2-dimethylpent-4-enal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
EN300-1619202-50mg
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